Cas no 2763966-13-6 (4-amino-1-methyl-1H-imidazole-2-carbaldehyde)

• Product Name: 4-amino-1-methyl-1H-imidazole-2-carbaldehyde
• CAS No: 2763966-13-6
• MF: C₅H₇N₃O
• MW: 125.128580331802
• CID: 6158730
• PubChem ID: 57431178
• Update Time: 2025-07-19

4-amino-1-methyl-1H-imidazole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2763966-13-6
• SCHEMBL652517
• 4-amino-1-methyl-1H-imidazole-2-carbaldehyde
• EN300-37355760
• SCHEMBL652516

• Inchi： 1S/C5H7N3O/c1-8-2-4(6)7-5(8)3-9/h2-3H,6H2,1H3
• InChI Key： VTAXGJHYDZJDNA-UHFFFAOYSA-N
• SMILES： O=CC1=NC(=CN1C)N

Computed Properties

• Exact Mass: 125.058911855g/mol
• Monoisotopic Mass: 125.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 60.9Ų

Additional information on 4-amino-1-methyl-1H-imidazole-2-carbaldehyde

Introduction to 4-amino-1-methyl-1H-imidazole-2-carbaldehyde (CAS No. 2763966-13-6)

4-amino-1-methyl-1H-imidazole-2-carbaldehyde, identified by its Chemical Abstracts Service (CAS) number 2763966-13-6, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic aldehyde features a versatile molecular framework that has garnered considerable attention from researchers due to its potential applications in drug discovery and medicinal chemistry. The presence of both an amino group and an aldehyde functionality makes it a valuable intermediate for the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The imidazole core is a privileged scaffold in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. The incorporation of a methyl group at the 1-position enhances the compound's metabolic stability and binding affinity, making it an attractive building block for pharmacophore design. Furthermore, the aldehyde group at the 2-position provides a reactive site for further functionalization, enabling the construction of diverse chemical libraries.

In recent years, 4-amino-1-methyl-1H-imidazole-2-carbaldehyde has been explored in various research endeavors, particularly in the quest for new antimicrobial agents. The imidazole ring is naturally found in many biologically active compounds, including antifungal and antibacterial agents. The structural motif of this compound has been investigated for its ability to disrupt bacterial cell wall synthesis and inhibit key enzymatic pathways. Preliminary studies have demonstrated promising activity against resistant strains of Gram-positive bacteria, suggesting its potential as a lead compound for novel antibiotics.

Moreover, the compound's reactivity has been leveraged in the synthesis of protease inhibitors, which are critical in treating diseases such as HIV and cancer. The aldehyde functionality allows for convenient coupling with amine-rich substrates via condensation reactions, facilitating the generation of peptidomimetics with enhanced pharmacokinetic properties. This adaptability has made 4-amino-1-methyl-1H-imidazole-2-carbaldehyde a cornerstone in fragment-based drug design strategies.

The pharmaceutical industry has also shown interest in this compound due to its potential role in central nervous system (CNS) drug development. Imidazole derivatives are known to modulate neurotransmitter systems, making them candidates for treating neurological disorders. Research has indicated that derivatives of 4-amino-1-methyl-1H-imidazole-2-carbaldehyde may exhibit inhibitory effects on certain enzymes implicated in neurodegenerative diseases, such as acetylcholinesterase and monoamine oxidase.

From a synthetic chemistry perspective, 4-amino-1-methyl-1H-imidazole-2-carbaldehyde serves as a versatile precursor for constructing more complex heterocycles. The imidazole scaffold can be further functionalized through palladium-catalyzed cross-coupling reactions, allowing access to biaryl derivatives with enhanced bioactivity. Additionally, the aldehyde group can undergo oxidation to form carboxylic acids or condense with hydrazines to yield hydrazones, expanding its synthetic utility.

The compound's stability under various reaction conditions has made it a preferred choice for high-throughput screening (HTS) campaigns. Its compatibility with solid-phase synthesis techniques has enabled rapid library generation and screening for biologically active molecules. This efficiency has accelerated the discovery process in drug development pipelines, particularly for identifying novel scaffolds with therapeutic potential.

Recent advances in computational chemistry have further highlighted the significance of 4-amino-1-methyl-1H-imidazole-2-carbaldehyde as a virtual scaffold. Molecular modeling studies have predicted its binding interactions with target proteins, providing insights into its mechanism of action. These predictions have guided experimental efforts toward optimizing potency and selectivity, underscoring the importance of computational tools in modern drug discovery.

In conclusion, 4-amino-1-methyl-1H-imidazole-2-carbaldehyde (CAS No. 2763966-13-6) represents a multifaceted compound with broad applications in pharmaceutical research and development. Its unique structural features have positioned it as a key intermediate in synthesizing bioactive molecules targeting various diseases. As research continues to uncover new therapeutic opportunities, this compound is poised to play an increasingly pivotal role in shaping the future of medicinal chemistry.